Cas no 1042906-50-2 (tumonoic acid D)

• Product Name: tumonoic acid D
• CAS No: 1042906-50-2
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 2038941
• PubChem ID: 25111481
• Update Time: 2025-04-21

tumonoic acid D Chemical and Physical Properties

Names and Identifiers

• tumonoic acid D
• (2S)-1-[(2S)-2-methyldecanoyl]pyrrolidine-2-carboxylic acid
• CHEMBL496272
• Tumonoate D
• (2S)-1-((2S)-2-methyldecanoyl)pyrrolidine-2-carboxylic acid
• CHEBI:212040
• DTXSID601335262
• (2S)-1-[(2S)-2-Methyldecanoyl]pyrrolidine-2-carboxylate
• 1042906-50-2
• (2S)-1-((2S)-2-Methyldecanoyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C16H29NO3/c1-3-4-5-6-7-8-10-13(2)15(18)17-12-9-11-14(17)16(19)20/h13-14H,3-12H2,1-2H3,(H,19,20)
• InChI Key： HSLFSTFEVGMTFF-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(C(N1C(C(=O)O)CCC1)=O)C

Computed Properties

• Exact Mass: 283.21474379Da
• Monoisotopic Mass: 283.21474379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.372
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids